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Compound of Interest

Compound Name: CHROMIUM CARBIDE

Cat. No.: B1143668 Get Quote

Providing essential safety and logistical information for the handling and disposal of chromium
carbide is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. This guide offers step-by-step procedures for researchers, scientists, and drug

development professionals, focusing on operational plans and immediate safety protocols.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.[1] All handling of chromium carbide powder should be conducted in a well-ventilated

area or a certified chemical fume hood to avoid the inhalation of dust.[2] In case of a spill, avoid

creating dust.[1] Isolate the spill area, and using non-sparking tools, sweep or scoop the

material into a closed, properly labeled container for disposal.[2][3]

Step-by-Step Disposal Protocol
The proper disposal of chromium carbide hinges on its classification as either hazardous or

non-hazardous waste, which is determined by its characteristics and any potential

contamination.

Step 1: Waste Characterization

The first crucial step is to determine if the chromium carbide waste is hazardous. Under the

Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it
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exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity) or is specifically

listed as a hazardous waste.[4][5]

Toxicity Characteristic: Chromium-containing waste is often classified as hazardous due to

its toxicity. The EPA has established a regulatory limit for chromium; if a representative

sample of the waste has a chromium concentration of 5.0 mg/L or greater, it is considered

hazardous waste with the waste code D007.[6][7]

Generator's Responsibility: The generator of the waste (the laboratory) is responsible for

making this determination.[4] This can be done through laboratory analysis or by applying

knowledge of the waste based on the materials and processes used.

Step 2: Segregation and Collection

Hazardous Waste: If the chromium carbide waste is determined to be hazardous, it must

be collected in a designated, sealed, and impermeable container.[8] The container must be

clearly labeled as "Hazardous Waste" and include the specific contents (Chromium
Carbide) and the associated hazards.

Non-Hazardous Waste: If the waste is determined to be non-hazardous, it can be collected in

a separate, clearly labeled container.

Step 3: Storage

Store waste containers in a designated satellite accumulation area within the laboratory.[9] This

area should be away from incompatible materials, such as strong oxidizing agents.[10] Ensure

the containers are kept closed except when adding waste.[9]

Step 4: Disposal

Hazardous Waste: The disposal of hazardous chromium carbide waste must be handled by

a licensed hazardous waste contractor.[11] Do not attempt to dispose of this waste down the

drain or in regular trash.[8] Your institution's Environmental Health and Safety (EHS) office

will have established procedures for the pickup and disposal of hazardous waste.

Non-Hazardous Waste: Even if deemed non-hazardous, it is best practice to consult with

your EHS office for proper disposal procedures to ensure compliance with local regulations.
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Quantitative Data Summary
The following table summarizes key quantitative data related to chromium compounds for easy

reference.

Parameter Value Agency/Regulation

RCRA Hazardous Waste Limit

(Toxicity Characteristic)
5.0 mg/L EPA[6][7]

OSHA Permissible Exposure

Limit (PEL) for Hexavalent

Chromium (Cr(VI))

5 µg/m³ (8-hour TWA) OSHA[12][13][14][15]

OSHA Action Level for

Hexavalent Chromium (Cr(VI))
2.5 µg/m³ (8-hour TWA) OSHA[14][15]

NIOSH Recommended

Exposure Limit (REL) for

Chromium Metal and Cr(II) &

Cr(III) compounds

0.5 mg/m³ (8-hour TWA) NIOSH[16]

NIOSH Recommended

Exposure Limit (REL) for

Hexavalent Chromium (Cr(VI))

compounds

0.0002 mg/m³ NIOSH[16]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

chromium carbide waste.
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Caption: Chromium Carbide Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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